5-(4-chlorophenoxy)-1-ethyl-1H-tetrazole

• IUPAC Name: 5-(4-chlorophenoxy)-1-ethyltetrazole
• InChI: InChI=1S/C9H9ClN4O/c1-2-14-9(11-12-13-14)15-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
• InChI Key: POCWNUXGKKXDSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=N1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol

Description

5-(4-chlorophenoxy)-1-ethyl-1H-tetrazole, also known as cloxazolam, is a benzodiazepine derivative that has been widely used for its sedative, anxiolytic, and anticonvulsant properties. The compound was first synthesized in the late 1970s and has since been extensively studied for its pharmacological effects and potential applications in various fields.

Mechanism of Action

Cloxazolam acts by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain, leading to a calming effect. Cloxazolam binds to specific sites on the GABA receptor, increasing the affinity of GABA for the receptor and enhancing its inhibitory effect.
Biochemical and Physiological Effects:
Cloxazolam has been shown to produce a range of biochemical and physiological effects. It has been found to reduce neuronal excitability, decrease muscle tone, and induce sedation and sleep. In addition, 5-(4-chlorophenoxy)-1-ethyl-1H-tetrazole has been shown to have anxiolytic and anticonvulsant effects, making it useful in the treatment of anxiety and epilepsy.

Advantages and Limitations for Lab Experiments

Cloxazolam has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-established mechanism of action, making it a useful tool for studying the GABA receptor and its role in neuronal function. However, 5-(4-chlorophenoxy)-1-ethyl-1H-tetrazole also has some limitations. It can produce sedation and other side effects, which may confound experimental results. In addition, its use may be restricted due to its potential for abuse and dependence.

Future Directions

There are several potential future directions for research on 5-(4-chlorophenoxy)-1-ethyl-1H-tetrazole. One area of interest is the development of new derivatives with improved pharmacological properties, such as increased selectivity for specific GABA receptor subtypes. Another area of interest is the investigation of this compound's potential as a treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Finally, further research is needed to better understand the long-term effects of this compound use and to develop strategies for minimizing the risk of dependence and abuse.

Scientific Research Applications

Cloxazolam has been extensively studied for its pharmacological effects and potential applications in various fields. It has been found to possess sedative, anxiolytic, and anticonvulsant properties, making it useful in the treatment of anxiety, insomnia, and epilepsy. In addition, 5-(4-chlorophenoxy)-1-ethyl-1H-tetrazole has been investigated for its potential as a muscle relaxant and as an adjunct therapy for the treatment of alcohol withdrawal syndrome.